Cas no 893723-63-2 (2-(thiophen-3-yl)isonicotinic acid)

• Product Name: 2-(thiophen-3-yl)isonicotinic acid
• CAS No: 893723-63-2
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD06496474
• CID: 993706
• PubChem ID: 4739104
• Update Time: 2025-10-27

2-(thiophen-3-yl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Benzyl-1H-pyrazol-4-yl)-isonicotinic acid
• 2-thiophen-3-ylpyridine-4-carboxylic acid
• 2-(THIOPHEN-3-YL)ISONICOTINIC ACID
• A-2872
• I02-3560
• DTXSID60406261
• MFCD06496474
• 2-(Thiophen-3-yl)-isonicotinicacid
• F2167-2356
• SCHEMBL21310951
• 893723-63-2
• AKOS002664569
• 2-(Thiophen-3-yl)-isonicotinic acid
• 2-(thiophen-3-yl)pyridine-4-carboxylic acid
• EN300-239888
• CS-0208849
• Z1269224224
• 2-(thiophen-3-yl)isonicotinic acid

• MDL： MFCD06496474
• Inchi： 1S/C10H7NO2S/c12-10(13)7-1-3-11-9(5-7)8-2-4-14-6-8/h1-6H,(H,12,13)
• InChI Key： BOZGVVVDIQBTDY-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 279.10100
• Monoisotopic Mass: 205.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 68.01000
• LogP: 2.69160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(thiophen-3-yl)isonicotinic acid

2-(Thiophen-3-yl)isonicotinic Acid: A Comprehensive Overview of CAS No. 893723-63-2

2-(Thiophen-3-yl)isonicotinic acid, with the CAS number 893723-63-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-(thiophen-3-yl)isonicotinic acid consists of a thiophene ring and an isonicotinic acid moiety, which together confer distinct chemical and biological properties. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is known for its stability and ability to participate in various chemical reactions. The isonicotinic acid group, on the other hand, is a derivative of pyridine and is often associated with antimicrobial and anti-inflammatory activities.

Recent studies have highlighted the potential of 2-(thiophen-3-yl)isonicotinic acid in modulating specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound can act as a potent inhibitor of certain kinases, which are key enzymes involved in signal transduction pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

In addition to its enzymatic inhibition properties, 2-(thiophen-3-yl)isonicotinic acid has been investigated for its anti-inflammatory effects. A study conducted by a team of researchers at the University of California found that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This finding suggests that 2-(thiophen-3-yl)isonicotinic acid could be a valuable component in the formulation of anti-inflammatory drugs.

The synthesis of 2-(thiophen-3-yl)isonicotinic acid involves several well-established chemical reactions. One common synthetic route involves the coupling of 3-bromothiophene with 4-cyanopyridine followed by hydrolysis to form the carboxylic acid. This method provides a high yield and purity, making it suitable for large-scale production. The detailed synthetic protocol has been published in various scientific journals, providing researchers with a reliable reference for synthesizing this compound.

The pharmacokinetic properties of 2-(thiophen-3-yl)isonicotinic acid have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for drug candidates. These properties make it an attractive molecule for further preclinical and clinical evaluation.

Clinical trials involving 2-(thiophen-3-yl)isonicotinic acid are currently underway to assess its safety and efficacy in treating various conditions. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound to later stages of clinical development.

In conclusion, 2-(thiophen-3-yl)isonicotinic acid (CAS No. 893723-63-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for the development of novel therapeutics targeting specific diseases. Ongoing research and clinical trials will further elucidate its potential benefits and pave the way for its use in clinical settings.